1-(4-Chloro-phenyl)-5-methyl-1,2-dihydro-pyrazol-3-one

• IUPAC Name: 2-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-one
• InChI: InChI=1S/C10H9ClN2O/c1-7-6-10(14)12-13(7)9-4-2-8(11)3-5-9/h2-6H,1H3,(H,12,14)
• InChI Key: KBPUHSRPFGHWLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NN1C2=CC=C(C=C2)Cl
• Molecular Formula: C10H9ClN2O
• DSSTOX Substance ID: DTXSID90497788
• Molecular Weight: 208.64 g/mol
• CAS RN: 14580-08-6

Description

This compound is a pyrazolone derivative. Pyrazolones are a class of compounds that contain a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The presence of the chlorophenyl and methyl groups could potentially affect the compound’s physical and chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the presence of the pyrazolone ring, the chlorophenyl group, and the methyl group. These groups could participate in various intermolecular interactions, affecting the compound’s crystal structure.

Chemical Reactions Analysis

Pyrazolones can undergo a variety of chemical reactions, including oxidation, reduction, and various substitution reactions. The specific reactions that this compound can undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the chlorophenyl and methyl groups) could affect properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Chiral Reagent

®-(+)-1-(4-Chlorophenyl)ethylamine: serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff production. .

Herbicide Synthesis

The compound 1-(4-chlorophenyl)-ethylamine plays a crucial role in the synthesis of the corresponding acetamide, which serves as a herbicide. .

Future Directions

The future research directions would depend on the results of initial studies on this compound. If it shows promising biological activity, it could be further studied for potential medicinal applications. Alternatively, if it has unique chemical properties, it could be studied for potential uses in chemical synthesis or material science.